Cas no 1803712-46-0 (1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one
• CAS No: 1803712-46-0
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 5008055
• Update Time: 2025-06-07

1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one

• Inchi： 1S/C11H12Cl2O/c1-7-3-4-9(6-12)5-10(7)11(13)8(2)14/h3-5,11H,6H2,1-2H3
• InChI Key： GYCFLKZDBROMGC-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(CCl)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one

Introduction to 1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one (CAS No. 1803712-46-0)

1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one (CAS No. 1803712-46-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a chloromethyl group and a methylphenyl moiety, making it a valuable intermediate in the development of novel drugs and materials.

The chemical structure of 1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one is defined by its molecular formula, C₁₀H₁₁Cl₂O, and its molecular weight of approximately 230.09 g/mol. The compound's physical properties, such as its melting point and solubility, are crucial for its handling and application in various processes. Recent studies have shown that the compound exhibits good solubility in common organic solvents, such as dichloromethane and acetone, which facilitates its use in chemical reactions and formulations.

In the realm of pharmaceutical research, 1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one has been explored for its potential as a building block in the synthesis of bioactive molecules. One notable application is in the development of anticancer agents. A study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of novel derivatives with enhanced antitumor activity against various cancer cell lines. The chloromethyl group in the molecule provides a reactive site for further functionalization, allowing researchers to introduce additional pharmacophores that can improve the therapeutic efficacy of the final product.

Beyond pharmaceuticals, 1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one has also found applications in materials science. Its unique structural features make it suitable for use as a monomer or cross-linking agent in polymer synthesis. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used to create polymers with improved mechanical properties and thermal stability. These polymers have potential applications in advanced materials for electronics, coatings, and adhesives.

The synthesis of 1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. A common synthetic route involves the reaction of 5-chloromethyl-2-methylbenzaldehyde with chloroacetyl chloride followed by a Claisen condensation to form the desired ketone. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

The safety profile of 1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one is an important consideration for both researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety. The compound should be stored in a cool, dry place away from incompatible substances and handled using appropriate personal protective equipment (PPE).

In conclusion, 1-Chloro-1-(5-(chloromethyl)-2-methylphenyl)propan-2-one (CAS No. 1803712-46-0) is a versatile organic compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and reactivity make it an attractive intermediate for developing novel drugs and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry.